8-chloro-1-(3,4-dimethylphenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-chloro-1-(3,4-dimethylphenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3/c1-15-4-7-18(8-5-15)24-22-14-27-23-11-9-19(26)13-21(23)25(22)29(28-24)20-10-6-16(2)17(3)12-20/h4-14H,1-3H3
• InChI Key: FLFCYENJYFHYHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)Cl)C5=CC(=C(C=C5)C)C
• Molecular Formula: C25H20ClN3
• Molecular Weight: 397.9 g/mol

Description

8-chloro-1-(3,4-dimethylphenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline is a chemical compound that belongs to the pyrazoloquinoline class. This compound has gained significant attention in the scientific community due to its potential in various research applications.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing pyrazolo[3,4-c]quinoline derivatives, demonstrating the versatility of these compounds in organic chemistry. For example, Nagarajan and Shah (1992) described the synthesis of condensed heterotricycles, showcasing the potential of these compounds in creating complex organic structures (Nagarajan & Shah, 1992). Similarly, the work by Kim et al. (1990) on synthesizing pyridazino[3,4‐b]quinoxalines and pyrazolo[3,4‐b]quinoxaline through 1,3‐dipolar cycloaddition reaction highlights the compound's role in the creation of novel heterocyclic compounds (Kim et al., 1990).

Optical and Photophysical Applications

The optical and photophysical properties of pyrazoloquinoline derivatives have been a subject of interest for their potential application in organic electronics and photonics. Uchacz et al. (2016) studied amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline, revealing their significant solvatochromism, acidochromism, solid-state fluorescence, and electron transfer processes. This study suggests the use of these compounds in molecular logic switches and photonic devices (Uchacz et al., 2016). Another study by Mu et al. (2010) explored the quenching of fluorescence from a pyrazolo[3,4-b]quinoline derivative by protonation, indicating its potential in developing fluorescent materials with tunable properties (Mu et al., 2010).

Molecular Electronics and Advanced Materials

Pyrazolo[3,4-c]quinoline derivatives are also being investigated for their potential applications in molecular electronics and as materials for organic light-emitting devices (OLEDs). For instance, Zeyada et al. (2016) reported on the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives, discussing their suitability for organic-inorganic photodiode fabrication. This work highlights the potential of pyrazoloquinoline derivatives in solar energy conversion and photodiode technology (Zeyada et al., 2016).